methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate

Specification

• CAS No.: 1384745-48-5
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate
• Standard InChI: InChI=1S/C13H17NO2/c1-13(12(15)16-2)8-9-14(13)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3/t13-/m0/s1
• Standard InChI Key: QGWMCHHETIEPNT-ZDUSSCGKSA-N
• Isomeric SMILES: C[C@]1(CCN1CC2=CC=CC=C2)C(=O)OC
• SMILES: CC1(CCN1CC2=CC=CC=C2)C(=O)OC
• Canonical SMILES: CC1(CCN1CC2=CC=CC=C2)C(=O)OC

Introduction

Methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate is a chiral organic compound featuring a four-membered azetidine ring structure. This compound is of significant interest in organic chemistry due to its potential applications in medicinal chemistry, materials science, and biological studies. The azetidine framework imparts distinctive chemical properties that make it suitable for various scientific investigations and industrial applications.

Synthesis

The synthesis of methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate typically involves several key steps, often starting with the cyclization of appropriate precursors and subsequent modifications to introduce functional groups. One common approach involves the esterification of azetidine-2-carboxylic acid derivatives with methanol, followed by the introduction of a benzyl group. The synthesis may utilize various reagents and conditions to achieve the desired stereochemistry and purity.

Applications and Research Findings

Methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate has potential applications across various scientific disciplines, including drug discovery and material science. The azetidine ring structure may modulate enzyme activity, while the benzyl group enhances binding affinity to specific biological targets. The presence of an ester group can influence solubility and bioavailability, making it a valuable candidate for drug development.

Application Area	Potential Use
Drug Discovery	Modulation of enzyme activity, enhanced binding affinity
Material Science	Unique chemical properties for material design

Chemical Reactions and Stability

The compound can participate in various chemical reactions due to its functional groups. Reagents such as lithium aluminum hydride for reduction or potassium permanganate for oxidation are commonly employed. Reaction conditions must be carefully controlled to avoid side reactions. Methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate is generally stable under standard storage conditions but may degrade under extreme pH or temperature variations.